Cas no 892769-01-6 (1-(2-fluorophenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product name: 1-(2-fluorophenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892769-01-6
• MF: C₁₆H₁₀F₂N₆O
• MW: 340.28700876236
• CID: 5479048
• PubChem ID: 7470707

1-(2-fluorophenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
• SR-01000024903-1
• AKOS001915530
• SR-01000024903
• 3-(2-fluorophenyl)-5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• F3062-0214
• 892769-01-6
• CCG-166708
• 1-(2-fluorophenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C16H10F2N6O/c17-10-6-2-1-5-9(10)15-20-16(25-22-15)13-14(19)24(23-21-13)12-8-4-3-7-11(12)18/h1-8H,19H2
• InChI Key： YYZHULXRFZJUMX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(=C(C2=NC(C3C=CC=CC=3F)=NO2)N=N1)N

Computed Properties

• Exact Mass: 340.08841529g/mol
• Monoisotopic Mass: 340.08841529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.6Ų
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-(2-fluorophenyl)-4-3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Compound CAS No 892769-01-6: 1-(2-fluorophenyl)-4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine

The compound with CAS No 892769-01-6, known as 1-(2-fluorophenyl)-4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-am, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a triazole ring system and an oxadiazole moiety. The presence of fluorine atoms at specific positions in the phenyl groups further enhances its chemical properties and reactivity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery and advanced material synthesis. The triazole ring is known for its stability and ability to form strong hydrogen bonds, making it a valuable component in medicinal chemistry. Similarly, the oxadiazole moiety contributes to the compound's electronic characteristics, which are crucial for applications in optoelectronics and sensor technologies.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have explored various methodologies, including click chemistry and transition-metal-catalyzed reactions, to optimize the synthesis pathway. These advancements have not only improved the efficiency of production but also opened new avenues for functionalizing the molecule with additional groups to tailor its properties for specific applications.

In terms of applications, this compound has shown promise in the development of new pharmaceutical agents. Its ability to act as a ligand in metalloenzyme inhibition has been extensively studied. For instance, recent findings suggest that it can effectively inhibit certain enzymes involved in neurodegenerative diseases, making it a potential candidate for drug development.

Beyond pharmacology, the compound's electronic properties make it a strong contender for use in organic electronics. Its ability to conduct electricity and emit light under certain conditions has led researchers to explore its potential in organic light-emitting diodes (OLEDs) and flexible electronics. Initial experiments have demonstrated encouraging results, with the compound showing high efficiency in charge transport layers.

The structural versatility of this compound also extends to its use as a building block in supramolecular chemistry. Its ability to form self-assembled structures through non-covalent interactions has been leveraged to create novel materials with unique mechanical and optical properties. These materials hold potential applications in advanced coatings and nanotechnology.

From an environmental standpoint, researchers have investigated the biodegradability and toxicity of this compound. Preliminary studies indicate that it exhibits low toxicity towards common test organisms, suggesting that it may be environmentally friendly under controlled conditions. However, further research is needed to fully understand its long-term impact on ecosystems.

In conclusion, CAS No 892769-01-6, or 1-(2-fluorophenyl)-4-[3-(2-fluorophenyl)-1,2,4 oxadiazol 5 yl]-1H 1 2 3 triazol 5 amine, represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and properties continue to inspire innovative research directions, positioning it as a key player in future advancements in chemistry and materials science.